N'-[(3-methylbenzoyl)oxy]-3-nitrobenzenecarboximidamide
Overview
Description
N'-[(3-methylbenzoyl)oxy]-3-nitrobenzenecarboximidamide, also known as MNBC, is a chemical compound that has been widely used in scientific research for its unique properties. It is a nitrobenzene derivative that has been synthesized using various methods and has been studied extensively for its mechanism of action and its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N'-[(3-methylbenzoyl)oxy]-3-nitrobenzenecarboximidamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in cell growth and proliferation. This compound has been shown to inhibit the activity of certain kinases and transcription factors, which are involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of various types of cancer cells, including breast cancer, lung cancer, and prostate cancer. This compound has also been shown to reduce oxidative stress and inflammation, which are believed to be involved in the development of various diseases.
Advantages and Limitations for Lab Experiments
N'-[(3-methylbenzoyl)oxy]-3-nitrobenzenecarboximidamide has a number of advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. This compound is also highly soluble in a variety of solvents, which makes it easy to work with in the lab. However, this compound can be toxic in high concentrations, which can limit its use in certain experiments.
Future Directions
There are a number of future directions for research involving N'-[(3-methylbenzoyl)oxy]-3-nitrobenzenecarboximidamide. One area of research could focus on the development of this compound analogs that have improved potency and selectivity. Another area of research could focus on the development of this compound-based drug delivery systems that can target specific tissues or cells. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential uses in the treatment of various diseases.
Scientific Research Applications
N'-[(3-methylbenzoyl)oxy]-3-nitrobenzenecarboximidamide has been used extensively in scientific research for its unique properties. It has been studied for its potential as an antitumor agent, as well as its ability to inhibit the growth of various types of cancer cells. This compound has also been studied for its potential as an anti-inflammatory agent and its ability to reduce oxidative stress.
properties
IUPAC Name |
[(Z)-[amino-(3-nitrophenyl)methylidene]amino] 3-methylbenzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O4/c1-10-4-2-6-12(8-10)15(19)22-17-14(16)11-5-3-7-13(9-11)18(20)21/h2-9H,1H3,(H2,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXGOZNXSLUBEBF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)ON=C(C2=CC(=CC=C2)[N+](=O)[O-])N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=CC=C1)C(=O)O/N=C(/C2=CC(=CC=C2)[N+](=O)[O-])\N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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